Cas no 1365940-38-0 ((5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol)

• Product Name: (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol
• CAS No: 1365940-38-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD21601495
• CID: 5150096
• PubChem ID: 95732674
• Update Time: 2025-07-22

(5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)-methanol
• (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol

• MDL： MFCD21601495
• Inchi： 1S/C7H12N2O2/c1-3-11-7-4-6(5-10)8-9(7)2/h4,10H,3,5H2,1-2H3
• InChI Key： PEBYQIIAPPTHCU-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC)=CC(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol

Introduction to (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol (CAS No. 1365940-38-0)

(5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1365940-38-0, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates an ethoxy group and a methyl group on a pyrazole ring, which contributes to its distinct chemical behavior and reactivity.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Its presence in (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol imparts specific electronic and steric properties, making it a valuable building block for synthesizing various bioactive molecules. The ethoxy and methyl substituents further modify these properties, influencing the compound's solubility, stability, and interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol has been studied for its potential role in modulating enzymatic activities and receptor binding affinities. Its structural features make it a promising candidate for further exploration in the design of small-molecule drugs targeting various diseases, including inflammatory disorders and metabolic conditions.

In vitro studies have demonstrated that (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol exhibits inhibitory effects on certain enzymes and receptors, suggesting its therapeutic potential. For instance, research has shown that this compound may interfere with the activity of enzymes involved in inflammation pathways, thereby reducing oxidative stress and inflammation. Additionally, its interaction with specific receptors has been explored for potential applications in neurodegenerative diseases, where modulation of receptor activity could lead to disease modification.

The synthesis of (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core and introduce the ethoxy and methyl groups efficiently. These synthetic approaches highlight the compound's complexity and the expertise required for its production.

The pharmacokinetic properties of (5-ethoxy-1-methyl-1H-pyrazol-3-yl)methanol are also of great interest. Its solubility profile, metabolic stability, and distribution within biological systems are critical factors that determine its efficacy as a drug candidate. Preclinical studies have begun to address these aspects, providing insights into how the compound behaves within living organisms. Understanding these parameters is essential for optimizing dosages and minimizing potential side effects.

The future prospects of (5-ethoxy-1-methyl-1H-pyrazol-3 -yl)methanol in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in combination therapies. The compound's versatility as a scaffold for drug design allows for modifications that could enhance its therapeutic effects while reducing toxicity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, (5-ethoxy-1-methyl-1H-pyrazol-< strong >3 strong>-yl)methanol (CAS No. 1365940- strong>38-0) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing various health challenges.